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Compound of Interest

Compound Name: Flucarbazone-sodium

Cat. No.: B066229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting field trials to evaluate the

performance of Flucarbazone-sodium, a selective post-emergence herbicide. Flucarbazone-
sodium is utilized for the control of grass and broadleaf weeds in wheat crops, including durum

and spring wheat.[1][2] Its mode of action is the inhibition of the enzyme acetolactate synthase

(ALS), which is crucial for the biosynthesis of branched-chain amino acids in susceptible plants.

[2][3]

Data Presentation
The following tables summarize quantitative data from various field trials, demonstrating the

efficacy of Flucarbazone-sodium on key weed species and its impact on wheat yield.

Table 1: Efficacy of Flucarbazone-sodium on Wild Oat (Avena fatua)
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Application Rate (g
a.i./ha)

Weed Growth
Stage

% Control of Wild
Oat

Reference

8.18 2-3 leaf
GR₅₀ (Susceptible

Population)
[4]

15 Not Specified >85% [5]

30 Not Specified >90% [5]

47.91 2-3 leaf
GR₅₀ (Resistant

Population)
[4]

*GR₅₀: The dose required to reduce plant growth by 50%.

Table 2: Efficacy of Flucarbazone-sodium on Various Weed Species in Spring Wheat

Weed Species
Application
Rate (g a.i./ha)

% Control
Days After
Treatment
(DAT)

Reference

Green Foxtail

(Setaria viridis)
15

Data not

specified
Not Specified [5]

Kochia (Kochia

scoparia)
Not Specified

83% (in tank-

mix)
34 [6]

Wild Buckwheat

(Polygonum

convolvulus)

Not Specified
68% (in tank-

mix)
34 [6]

Tame Buckwheat Not Specified
79% (in tank-

mix)
30 [7]

Table 3: Impact of Flucarbazone-sodium on Spring Wheat Yield
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Treatment
Application Rate (g
a.i./ha)

Wheat Yield (bu/A) Reference

Untreated Check 0 Data not specified [6]

Flucarbazone-sodium

(as part of a tank-mix)
Not Specified

Yields were similar

across effective

herbicide treatments

[6][7]

Experimental Protocols
Detailed methodologies for conducting field trials to assess the performance of Flucarbazone-
sodium are provided below. These protocols are designed to ensure robust and reliable data

collection.

Protocol 1: Evaluating the Efficacy of Flucarbazone-
sodium on Grass and Broadleaf Weeds
1. Objective: To determine the dose-dependent efficacy of post-emergence application of

Flucarbazone-sodium on key weed species in spring wheat.

2. Experimental Design:

Trial Layout: Randomized Complete Block Design (RCBD) with a minimum of four

replications.[8]

Plot Size: Minimum of 10 ft by 24 ft to allow for representative weed populations and

minimize edge effects.[9]

Treatments:

Untreated Control (weedy check).

Flucarbazone-sodium at a range of application rates (e.g., 15, 30, and 60 g a.i./ha). It is

recommended to include a rate that is twice the proposed label rate for crop tolerance

assessment.[8]

A commercial standard herbicide for comparison.
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3. Site Selection and Preparation:

Select a field with a known history of uniform infestation of target weeds such as wild oat

(Avena fatua), green foxtail (Setaria viridis), kochia (Kochia scoparia), or wild buckwheat

(Polygonum convolvulus).

Ensure uniform soil type and fertility across the trial area.

Prepare the seedbed according to local agricultural practices for spring wheat.

4. Crop and Weed Management:

Crop: Sow a certified spring wheat variety at a locally recommended seeding rate.

Weed Growth Stage: Apply treatments when the target grass weeds are at the 1-4 leaf stage

and broadleaf weeds are at the 2-6 leaf stage for optimal control.[10]

5. Herbicide Application:

Equipment: Use a calibrated research plot sprayer with flat-fan nozzles to ensure uniform

coverage. A spray volume of 10 gallons per acre at 30 psi is recommended.[9]

Adjuvant: Include a non-ionic surfactant (NIS) at a concentration of 0.25% v/v unless the

product label specifies otherwise.[10]

Application Timing: Apply post-emergence when the wheat crop is at the 1-4 leaf, 2 tiller

stage.[10] Note the environmental conditions at the time of application, including air

temperature, relative humidity, and wind speed.[6]

6. Data Collection:

Weed Control Efficacy: Visually assess the percentage of weed control for each species at 7,

14, 21, and 28 days after treatment (DAT) compared to the untreated control plots.

Weed Biomass: At 28 DAT, collect above-ground weed biomass from a designated quadrat

within each plot. Dry the biomass to a constant weight and record.
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Crop Injury: Visually assess crop injury (phytotoxicity) at 7, 14, and 21 DAT using a scale of

0% (no injury) to 100% (crop death).

7. Statistical Analysis:

Analyze the data using Analysis of Variance (ANOVA).

Use a suitable mean separation test (e.g., Tukey's HSD) to determine significant differences

between treatment means at a significance level of p < 0.05.

Protocol 2: Assessing Wheat Crop Tolerance to
Flucarbazone-sodium
1. Objective: To evaluate the tolerance of different spring wheat varieties to post-emergence

applications of Flucarbazone-sodium.

2. Experimental Design:

Trial Layout: Split-plot design with wheat varieties as the main plots and herbicide treatments

as the sub-plots, with at least four replications.

Plot Size: As per Protocol 1.

Treatments:

Untreated Control.

Flucarbazone-sodium at the recommended label rate.

Flucarbazone-sodium at twice the recommended label rate to assess the margin of crop

safety.[8]

3. Site Selection and Crop Management:

Select a relatively weed-free site to minimize the confounding effects of weed competition on

crop growth.

Sow a range of commercially relevant spring wheat varieties.
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4. Herbicide Application:

Apply treatments at the recommended crop stage as specified on the product label (typically

1-4 leaf, 2 tillers).[10]

5. Data Collection:

Crop Injury: Visually assess phytotoxicity symptoms such as stunting, chlorosis, and necrosis

at 7, 14, and 21 DAT.

Plant Height: Measure the height of ten randomly selected wheat plants per plot at key

growth stages.

Crop Yield: Harvest the entire plot using a small-plot combine and determine the grain yield,

adjusted for moisture content.

Yield Components: If required, collect subsamples to determine yield components such as

thousand-kernel weight and the number of spikes per unit area.

6. Statistical Analysis:

Analyze the data using ANOVA for a split-plot design.

Determine the significance of the main effects (variety and herbicide treatment) and their

interaction.

Mandatory Visualization
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Flucarbazone-Sodium Mode of Action: Inhibition of Branched-Chain Amino Acid Synthesis

Biosynthesis Pathway

Pyruvate
Acetolactate Synthase (ALS)

α-Ketobutyrate

Acetolactate

Acetohydroxybutyrate

Valine

Leucine

Isoleucine

Protein Synthesis & Plant Growth

Flucarbazone-sodium

 Inhibition

Click to download full resolution via product page

Caption: Flucarbazone-sodium inhibits the ALS enzyme, blocking amino acid synthesis and

plant growth.
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Experimental Workflow for Flucarbazone-sodium Field Trials

Trial Planning & Site Selection

Experimental Design (RCBD/Split-plot)

Field Preparation & Sowing

Herbicide Application (Post-emergence)

Data Collection
(Weed Control, Crop Injury, Yield)

Statistical Analysis (ANOVA)

Reporting & Interpretation

Click to download full resolution via product page

Caption: A generalized workflow for conducting Flucarbazone-sodium herbicide field trials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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